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Compound of Interest

Compound Name: (S)-2-Chlorobutyric Acid

CAS No.: 32653-32-0

Cat. No.: B1353315

Get Quote

This guide provides a comprehensive technical overview of (S)-2-Chlorobutyric Acid, a chiral

building block of significant interest to researchers, scientists, and professionals in drug

development. We will delve into its fundamental properties, synthesis, analytical

characterization, applications, and safety protocols, offering field-proven insights beyond

standard catalog data.

Core Identification and Physicochemical Properties
(S)-2-Chlorobutyric Acid is a chiral carboxylic acid that serves as a valuable intermediate in

the synthesis of complex organic molecules. Its stereochemistry is crucial for its biological

activity in many pharmaceutical applications.

1.1. Chemical Structure and Identifiers

IUPAC Name: (2S)-2-chlorobutanoic acid[1]

CAS Number: 32653-32-0[1][2]

Molecular Formula: C₄H₇ClO₂[1][2]
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Molecular Weight: 122.55 g/mol [1][2]

SMILES: CCCl[1]

It is critical to distinguish the (S)-enantiomer (CAS: 32653-32-0) from its racemic mixture, 2-

Chlorobutyric Acid (CAS: 4170-24-5), and the (R)-enantiomer (CAS: 54053-45-1), as the

specific stereoisomer is often a prerequisite for targeted biological activity.[3][4][5][6]

1.2. Physicochemical Data

The physical and chemical properties of a synthetic building block dictate its handling, reaction

conditions, and purification strategies. The data below is essential for process development

and quality control.

Property Value Source

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point
94 °C at 9 mmHg; 90-92 °C at

12 mmHg
[2][7]

Density ~1.19 g/mL at 20 °C [2][8]

Refractive Index ~1.44 [2]

Specific Rotation -16° (neat) [2]

pKa ~2.86 [8][9]

Solubility
Soluble in water and organic

solvents
[5][8][9]

Table 1: Key Physicochemical Properties of (S)-2-Chlorobutyric Acid.

Synthesis and Chiral Resolution
The synthesis of enantiomerically pure (S)-2-Chlorobutyric Acid is a key challenge. While

racemic 2-chlorobutanoic acid can be synthesized, achieving high enantiomeric excess (ee)

requires a stereoselective approach or an efficient resolution of the racemate.
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2.1. Synthetic Pathways

A common laboratory-scale synthesis starts with L-α-aminobutyric acid, a readily available

chiral starting material. The stereocenter is retained through a diazotization reaction in the

presence of a chloride source.

Expertise in Practice: The choice of L-α-aminobutyric acid is a classic example of leveraging

the "chiral pool" – using a naturally occurring, inexpensive chiral molecule as a scaffold. The

critical step is the Sandmeyer-like reaction. Controlling the temperature (typically sub-zero) is

paramount to minimize racemization and side reactions. The causality is clear: higher

temperatures provide the activation energy for bond rotation and competing SN1-type

reactions, which would scramble the stereocenter.

2.2. Chiral Resolution of Racemic 2-Chlorobutyric Acid

An alternative to asymmetric synthesis is the resolution of the racemic mixture. This is often

more cost-effective for industrial-scale production. The process involves forming diastereomeric

salts with a chiral resolving agent.
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Chiral Resolution Workflow

Racemic (R/S)-2-Chlorobutyric Acid
(CAS: 4170-24-5)

Formation of Diastereomeric Salts
((R,R) and (S,R) salts)

Chiral Amine Resolving Agent
(e.g., (R)-α-methylbenzylamine)

Fractional Crystallization
(Exploits solubility differences)

Insoluble (S,R) Salt

Precipitates

Soluble (R,R) Salt
(Remains in mother liquor)

Solution

Acidification (e.g., HCl)
to liberate free acid

(S)-2-Chlorobutyric Acid
(CAS: 32653-32-0)

Click to download full resolution via product page

Diagram 1: Workflow for chiral resolution.

Protocol: Chiral Resolution via Diastereomeric Salt Crystallization

Salt Formation: Dissolve racemic 2-chlorobutyric acid in a suitable solvent (e.g., acetone).

Add a sub-stoichiometric amount (e.g., 0.5 equivalents) of a chiral resolving agent, such as

(R)-α-methylbenzylamine. The rationale for using a sub-stoichiometric amount is to
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selectively precipitate the less soluble diastereomeric salt, leaving the more soluble one in

the solution, thus maximizing the efficiency of the initial separation.

Crystallization: Allow the solution to cool slowly. The diastereomeric salt of (S)-2-
chlorobutyric acid with the (R)-amine will preferentially crystallize due to its lower solubility

in the chosen solvent system. This insolubility is a specific, non-covalent interaction based

on the 3D packing of the diastereomers in the crystal lattice.

Isolation: Collect the crystals by filtration.

Liberation of the Free Acid: Suspend the isolated diastereomeric salt crystals in water and

acidify with a strong acid (e.g., HCl). This protonates the carboxylate and the amine,

breaking the ionic bond of the salt.

Extraction: Extract the liberated (S)-2-Chlorobutyric Acid into an organic solvent (e.g.,

diethyl ether).

Purification: Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and remove

the solvent under reduced pressure to yield the enantiomerically enriched product.

Analytical Quality Control
Ensuring the chemical purity and, most importantly, the enantiomeric purity of (S)-2-
Chlorobutyric Acid is non-negotiable for its use in pharmaceutical synthesis.

3.1. Purity Assessment (GC-FID)

Gas Chromatography with a Flame Ionization Detector (GC-FID) is a standard method to

assess the chemical purity. A purity of ≥98% is typically required for synthetic applications.[2][4]

3.2. Enantiomeric Excess (ee) Determination (Chiral GC/HPLC)

The most critical quality parameter is the enantiomeric excess (ee). This is determined using

chiral chromatography.

Expertise in Practice: The choice of a chiral stationary phase (CSP) is key. For acidic

compounds like this, a cyclodextrin-based column (e.g., a β-DEX™ or γ-DEX™ phase) is often

effective in Gas Chromatography. The mechanism involves the formation of transient,
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diastereomeric host-guest complexes between the enantiomers and the chiral cavities of the

cyclodextrin. The (S)-enantiomer will have a slightly different interaction energy and thus a

different retention time compared to the (R)-enantiomer, allowing for their separation and

quantification.

Protocol: Enantiomeric Excess (ee) Analysis by Chiral GC

Derivatization (Optional but Recommended): Convert the carboxylic acid to a more volatile

ester (e.g., methyl ester using diazomethane or TMS-diazomethane) to improve peak shape

and resolution. This is a self-validating step; poor derivatization leads to tailing peaks and

inaccurate integration.

Instrument: Gas Chromatograph with FID.

Column: Chiral GC column (e.g., Chiraldex G-TA, 30m x 0.25mm).

Conditions:

Injector Temp: 220 °C

Oven Program: 80 °C (hold 2 min), ramp to 150 °C at 5 °C/min.

Detector Temp: 250 °C

Carrier Gas: Helium.

Analysis: Inject a prepared sample of the methyl ester. The two enantiomers will elute as

separate peaks. Calculate the enantiomeric excess using the formula: ee (%) = [([Area S] -

[Area R]) / ([Area S] + [Area R])] x 100. A minimum ee of 96% is often specified.[2]

Applications in Drug Development
(S)-2-Chlorobutyric Acid is a key building block for synthesizing active pharmaceutical

ingredients (APIs). The chlorine atom at the α-position is an excellent leaving group, making it

susceptible to nucleophilic substitution, which is a cornerstone of many synthetic routes.[5]

4.1. Key Intermediate for Levetiracetam
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One of the most prominent applications is in the synthesis of Levetiracetam, an antiepileptic

drug.[3] The (S)-configuration of the chlorobutyric acid precursor is essential for the final drug's

stereochemistry and therapeutic effect.

Levetiracetam Synthesis Pathway

(S)-2-Chlorobutyric Acid

Activation
(e.g., to Acid Chloride with SOCl₂)

Amide Coupling

(S)-2-aminobutanamide

Intramolecular Cyclization

Levetiracetam

Click to download full resolution via product page

Diagram 2: Role in Levetiracetam synthesis.

4.2. Other Pharmaceutical Applications

The reactivity of this chiral intermediate makes it valuable in the synthesis of other complex

molecules where a stereospecific butyric acid moiety is required. Its use extends to the

development of novel anti-inflammatory and anti-cancer agents.[10][11] For instance, the

related (R)-enantiomer is an intermediate in the synthesis of Idelalisib, a cancer medication,

highlighting the importance of specific chirality in drug design.[11]
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Safety, Handling, and Storage
(S)-2-Chlorobutyric Acid is a corrosive and potentially mutagenic substance that requires

careful handling.

5.1. Hazard Identification

GHS Classification: Corrosive to metals (H290), Causes severe skin burns and eye damage

(H314), Suspected of causing genetic defects (H341).[1][2][12]

Signal Word: Danger[1][12]

5.2. Handling and Personal Protective Equipment (PPE)

Engineering Controls: Use only under a chemical fume hood.[13]

Personal Protective Equipment: Wear protective gloves, chemical-resistant clothing, and

eye/face protection (safety goggles and face shield).[2][12][13]

Handling Precautions: Do not breathe mist/vapors. Avoid contact with skin, eyes, and

clothing. Wash hands thoroughly after handling.[13]

5.3. Storage

Conditions: Store in a cool, dark, and well-ventilated place.[2] Keep the container tightly

closed.

Materials to Avoid: Store in a corrosive-resistant container. Keep away from incompatible

materials such as strong bases and oxidizing agents.[2][5]

5.4. First Aid Measures

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[13]

Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and call a poison center or doctor immediately.[2]

[13]
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Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[2][13]

Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a poison

center or doctor immediately.[2][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1353315?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

